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Compound of Interest

Compound Name: Enozertinib

CAS No.: 2489185-38-6

Cat. No.: B15623361

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enozertinib (formerly ORIC-114) is an orally bioavailable, central nervous system (CNS)

penetrating, irreversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) and Human

Epidermal Growth Factor Receptor 2 (HER2), with high selectivity for exon 20 insertion

(Ex20ins) mutations. These mutations are known oncogenic drivers in non-small cell lung

cancer (NSCLC) and are associated with a poor prognosis. Enozertinib's ability to cross the

blood-brain barrier makes it a promising therapeutic candidate for treating primary CNS tumors

and brain metastases driven by these mutations.

These application notes provide detailed protocols for key cell-based assays to evaluate the

potency and mechanism of action of Enozertinib in relevant cancer cell models. The described

methods include cell viability assays to determine the half-maximal inhibitory concentration

(IC50) and Western blot analyses to assess the inhibition of EGFR and HER2 phosphorylation.
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Enozertinib exerts its anti-cancer effects by targeting the ATP-binding site of EGFR and HER2

kinases, thereby inhibiting their autophosphorylation and the subsequent activation of

downstream signaling pathways critical for cell proliferation and survival. The diagram below

illustrates the targeted signaling cascade.
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Caption: Enozertinib inhibits EGFR/HER2 autophosphorylation.

Quantitative Data Summary
The following tables summarize the half-maximal inhibitory concentration (IC50) values of

Enozertinib in various cancer cell lines harboring EGFR exon 20 insertion mutations and wild-

type EGFR.

Table 1: Enozertinib IC50 Values in Ba/F3 Cell Lines

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15623361/docs?utm_src=pdf-body#application-notes-and-protocols-for-cell-based-assays-of-enozertinib
https://www.benchchem.com/product/b15623361/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-cell-based-assays-of-enozertinib
https://www.benchchem.com/product/b15623361/docs?utm_src=pdf-body#application-notes-and-protocols-for-cell-based-assays-of-enozertinib
https://www.benchchem.com/product/b15623361/docs?utm_src=pdf-body#application-notes-and-protocols-for-cell-based-assays-of-enozertinib
https://www.benchchem.com/product/b15623361/docs?utm_src=pdf-body#application-notes-and-protocols-for-cell-based-assays-of-enozertinib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line EGFR Mutation Status IC50 (nM)

Ba/F3
EGFR Exon 20 Insertion

(D770_N771insSVD)
15

Ba/F3
EGFR Exon 20 Insertion

(V769_D770insASV)
25

Ba/F3
EGFR Exon 20 Insertion

(H773_V774insNPH)
10

Ba/F3 Wild-Type EGFR >1000

Table 2: Enozertinib IC50 Values in Human Cancer Cell Lines

Cell Line Cancer Type
EGFR/HER2
Mutation Status

IC50 (nM)

NCI-H1975 NSCLC EGFR L858R/T790M 50

HCC827 NSCLC
EGFR Exon 19

Deletion
2

SK-BR-3 Breast Cancer HER2 Amplified 8

Calu-3 NSCLC
Wild-Type

EGFR/HER2
>1000

Experimental Protocols
Cell Viability Assay (IC50 Determination)
This protocol describes the use of the CellTiter-Glo® Luminescent Cell Viability Assay to

determine the potency of Enozertinib.

Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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